Cas no 1040646-52-3 (6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine)

• Product Name: 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine
• CAS No: 1040646-52-3
• MF: C₂₃H₂₆N₆O₃
• MW: 434.490944385529
• CID: 6237274
• PubChem ID: 42111754
• Update Time: 2025-05-22

6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine
• (3,5-dimethoxyphenyl)-[4-[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• VU0638324-1
• (3,5-dimethoxyphenyl)(4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazin-1-yl)methanone
• 1040646-52-3
• AKOS024502006
• F5234-0021

• Inchi： 1S/C23H26N6O3/c1-16-5-4-6-20(24-16)25-21-7-8-22(27-26-21)28-9-11-29(12-10-28)23(30)17-13-18(31-2)15-19(14-17)32-3/h4-8,13-15H,9-12H2,1-3H3,(H,24,25,26)
• InChI Key： ARCZXHMIPGAMHZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)OC)OC)N1CCN(C2=CC=C(NC3C=CC=C(C)N=3)N=N2)CC1

Computed Properties

• Exact Mass: 434.20663871g/mol
• Monoisotopic Mass: 434.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine

Comprehensive Overview of 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine (CAS No. 1040646-52-3)

6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine (CAS No. 1040646-52-3) is a bioactive small molecule compound that has garnered significant attention in medicinal chemistry and drug discovery. This compound, characterized by its unique piperazine and pyridazine core structures, exhibits potential applications in targeting specific enzymatic pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for precision therapeutics in oncology and inflammatory diseases.

The molecular structure of 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine features a dimethoxybenzoyl moiety, which enhances its binding affinity to target proteins. This structural attribute is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and drug design optimization. Given the rise of AI-driven drug discovery, this compound is often cited in studies leveraging machine learning for ligand-receptor interaction prediction, a hot topic in pharmaceutical R&D.

In recent years, the scientific community has explored the pharmacokinetic properties of CAS No. 1040646-52-3, including its metabolic stability and bioavailability. These studies are critical for addressing common search queries such as "how to improve drug half-life" or "optimizing ADME profiles in lead compounds." The compound’s pyridazine-amine scaffold also makes it a candidate for fragment-based drug discovery, a trending approach in tackling undruggable targets.

From a synthetic chemistry perspective, the preparation of 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are frequently searched by chemists seeking efficient synthetic routes for heterocyclic compounds. The compound’s CAS registry number (1040646-52-3) is often used as a key identifier in chemical databases, underscoring its relevance in high-throughput screening campaigns.

Beyond its biochemical applications, this compound has sparked interest in materials science due to its potential as a fluorescent probe or molecular sensor. Such interdisciplinary applications resonate with searches like "small molecules in diagnostics" and "chemical tools for imaging." Its 3,5-dimethoxyphenyl group further contributes to its versatility, as this motif is prevalent in photostable dyes and optoelectronic materials.

In summary, 6-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-N-(6-methylpyridin-2-yl)pyridazin-3-amine represents a multifaceted compound with broad implications across drug development and material sciences. Its CAS No. 1040646-52-3 serves as a gateway for researchers exploring kinase modulation, synthetic methodology, and molecular engineering. As the demand for tailored therapeutics grows, this compound will likely remain a focal point in both academic and industrial research.